![molecular formula C20H12F9N3O2 B2668554 1-[1-[3,5-Bis(trifluoromethyl)phenyl]triazol-4-yl]-2-[3-(trifluoromethyl)phenoxy]propan-1-one CAS No. 477847-95-3](/img/structure/B2668554.png)
1-[1-[3,5-Bis(trifluoromethyl)phenyl]triazol-4-yl]-2-[3-(trifluoromethyl)phenoxy]propan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound is a complex organic molecule that likely contains a triazol ring and phenyl groups with trifluoromethyl substituents . It’s important to note that the exact structure and properties can vary significantly depending on the arrangement of these groups.
Synthesis Analysis
While specific synthesis methods for this compound were not found, similar compounds such as “1,3-Bis [3,5-bis (trifluoromethyl)phenyl]thiourea” are known . These compounds often involve reactions that activate substrates and stabilize developing negative charges in transition states .Scientific Research Applications
- The 3,5-bis(trifluoromethyl)phenyl motif is widely used in H-bond catalysts . Researchers have leveraged this compound to promote organic transformations, including the synthesis of complex molecules.
- 1,3-Bis(trifluoromethyl)-5-bromobenzene , a related compound, is used to prepare the tetrakis [3,5-bis(trifluoromethyl)phenyl]borate ion. This ion acts as a stabilizing counterion for electrophilic organic and organometallic cations .
- Researchers have developed a solvent-controlled synthesis of bis(trifluoromethyl)cyclopropanes and bis(trifluoromethyl)pyrazolines using a [2 + 1] or [3 + 2] cycloaddition reaction. This reaction involves 2-trifluoromethyl-1,3-conjugated enynes and CF3CHN2, resulting in the formation of these valuable compounds .
Organic Synthesis and Catalysis
Stabilizing Counterion for Electrophilic Cations
Cyclopropane and Pyrazoline Synthesis
properties
IUPAC Name |
1-[1-[3,5-bis(trifluoromethyl)phenyl]triazol-4-yl]-2-[3-(trifluoromethyl)phenoxy]propan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H12F9N3O2/c1-10(34-15-4-2-3-11(8-15)18(21,22)23)17(33)16-9-32(31-30-16)14-6-12(19(24,25)26)5-13(7-14)20(27,28)29/h2-10H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DBCRZHLNYBRGTE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)C1=CN(N=N1)C2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F)OC3=CC=CC(=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H12F9N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
497.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[1-[3,5-Bis(trifluoromethyl)phenyl]triazol-4-yl]-2-[3-(trifluoromethyl)phenoxy]propan-1-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.